Cas no 578729-08-5 (Benzyl N-2-(4-bromophenyl)propan-2-ylcarbamate)

• Product Name: Benzyl N-2-(4-bromophenyl)propan-2-ylcarbamate
• CAS No: 578729-08-5
• MF: C₁₇H₁₈BrNO₂
• MW: 348.234323978424
• MDL: MFCD21609561
• CID: 2833203
• PubChem ID: 22349879
• Update Time: 2025-10-22

Benzyl N-2-(4-bromophenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-(4-bromophenyl)propan-2-yl]carbamate
• Benzyl [2-(4-bromophenyl)propan-2-yl]carbamate
• DTXSID70625128
• BenzylN-[2-(4-bromophenyl)propan-2-yl]carbamate
• 578729-08-5
• SCHEMBL6182357
• Benzyl 2-(4-bromophenyl)propan-2-ylcarbamate
• BS-29176
• DB-208317
• EN300-4605087
• CS-0212069
• MFCD21609561
• 2-(Cbz-amino)-2-(4-bromophenyl)propane
• Benzyl N-2-(4-bromophenyl)propan-2-ylcarbamate

• MDL： MFCD21609561
• Inchi： 1S/C17H18BrNO2/c1-17(2,14-8-10-15(18)11-9-14)19-16(20)21-12-13-6-4-3-5-7-13/h3-11H,12H2,1-2H3,(H,19,20)
• InChI Key： IOHGBDDCFVCMRL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)(C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 347.05200
• Monoisotopic Mass: 347.05209Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 470.9±38.0 °C at 760 mmHg
• Flash Point: 238.6±26.8 °C
• PSA: 41.82000
• LogP: 4.81500
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Benzyl N-2-(4-bromophenyl)propan-2-ylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl N-2-(4-bromophenyl)propan-2-ylcarbamate

Comprehensive Overview of Benzyl N-2-(4-bromophenyl)propan-2-ylcarbamate (CAS No. 578729-08-5)

Benzyl N-2-(4-bromophenyl)propan-2-ylcarbamate (CAS No. 578729-08-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This carbamate derivative features a 4-bromophenyl group, which enhances its reactivity and potential applications in drug discovery. Researchers are increasingly exploring its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's carbamate moiety is a critical functional group, often leveraged in medicinal chemistry to improve metabolic stability and bioavailability. With the rising demand for small-molecule therapeutics, Benzyl N-2-(4-bromophenyl)propan-2-ylcarbamate has become a focal point in high-throughput screening campaigns. Its bromophenyl substituent also makes it a valuable building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis.

In the context of green chemistry and sustainable practices, this compound aligns with the industry's shift toward atom-efficient and eco-friendly synthetic routes. Recent studies highlight its utility in catalyzed reactions, reducing the need for hazardous reagents. This aspect resonates with the growing consumer and regulatory emphasis on environmentally benign chemical processes.

Another area of interest is the compound's potential in material science. Its aromatic and aliphatic hybrid structure makes it a candidate for designing advanced polymers and liquid crystals. As the demand for high-performance materials surges in electronics and coatings, Benzyl N-2-(4-bromophenyl)propan-2-ylcarbamate could play a pivotal role in innovation.

From a commercial perspective, the compound's CAS No. 578729-08-5 serves as a unique identifier, ensuring precise procurement and regulatory compliance. Suppliers and manufacturers emphasize its high purity grades (e.g., >98%) to meet the stringent requirements of pharmaceutical GMP and research-grade applications. This aligns with the broader trend of quality-driven chemical sourcing in the life sciences sector.

In summary, Benzyl N-2-(4-bromophenyl)propan-2-ylcarbamate (CAS No. 578729-08-5) is a versatile compound with multifaceted applications. Its relevance spans drug discovery, sustainable synthesis, and material innovation, making it a subject of ongoing scientific and industrial exploration. As research advances, its role in addressing contemporary challenges in chemistry and biology is expected to expand further.